N-(4-fluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(1-methyl-5-phenylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H16FN3OS/c1-22-16(13-5-3-2-4-6-13)11-20-18(22)24-12-17(23)21-15-9-7-14(19)8-10-15/h2-11H,12H2,1H3,(H,21,23)
• InChI Key: HEEDBTJYYQJZRY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1SCC(=O)NC2=CC=C(C=C2)F)C3=CC=CC=C3
• Molecular Formula: C18H16FN3OS
• Molecular Weight: 341.4 g/mol

Description

N-(4-fluorophenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is also known as FPH1 and has been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

FPH1 acts as a competitive inhibitor of the HIF pathway by binding to the HIF-1α subunit. This binding prevents the formation of the HIF-1 transcriptional complex, which is required for the activation of genes involved in oxygen homeostasis. This inhibition can lead to the accumulation of HIF-1α and the subsequent activation of downstream genes, which can be used to study the role of the HIF pathway in various diseases.
Biochemical and Physiological Effects:
FPH1 has been shown to have significant effects on the HIF pathway, which is involved in the regulation of oxygen homeostasis. The inhibition of this pathway can lead to the accumulation of HIF-1α and the subsequent activation of downstream genes. This can be used to study the role of the HIF pathway in various diseases, including cancer, cardiovascular disease, and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of FPH1 is its ability to selectively inhibit the HIF pathway. This allows for the study of the role of this pathway in various diseases without affecting other pathways. However, FPH1 has limitations in terms of its stability and solubility, which can affect its effectiveness in experiments.

Future Directions

There are several future directions for the study of FPH1. One potential direction is the development of more stable and soluble derivatives of FPH1, which can improve its effectiveness in experiments. Another direction is the study of the role of the HIF pathway in various diseases, including cancer, cardiovascular disease, and neurodegenerative disorders. Additionally, the development of new therapies targeting the HIF pathway using FPH1 as a lead compound is another potential future direction.

Synthesis Methods

FPH1 can be synthesized using a multi-step process that involves the use of various reagents and catalysts. The synthesis starts with the reaction of 4-fluoroaniline with 2-bromoacetophenone to form 4-fluoroacetophenone. This intermediate is then reacted with thiosemicarbazide to produce the thiosemicarbazone derivative. The final step involves the reaction of the thiosemicarbazone derivative with methyl iodide to produce FPH1.

Scientific Research Applications

FPH1 has been extensively studied for its potential applications in medical research. It has been shown to inhibit the activity of the hypoxia-inducible factor (HIF) pathway, which is involved in the regulation of oxygen homeostasis. This inhibition can be used to study the role of the HIF pathway in various diseases, including cancer, cardiovascular disease, and neurodegenerative disorders.